Methylcyclopentane

• CAS No.: 96-37-7
• Product Name: Methylcyclopentane
• Molecular Formula: C6H12
• Molecular Weight: 84.16 g/mol
• IUPAC Name: methylcyclopentane
• Standard InChI: InChI=1S/C6H12/c1-6-4-2-3-5-6/h6H,2-5H2,1H3
• Standard InChIKey: GDOPTJXRTPNYNR-UHFFFAOYSA-N
• SMILES: CC1CCCC1
• Canonical SMILES: CC1CCCC1
• Boiling Point: 161.2 °F at 760 mm Hg (NTP, 1992); 71.8 °C; 71.8 °C @ 760 MM HG
• Colorform: COLORLESS LIQUID
• Density: 0.749 at 68 °F (USCG, 1999); 0.7486 @ 20 °C/4 °C
• Flash Point: -11 °F (NTP, 1992); Less than 20 °F (less than -7 °C) (Closed Cup)
• Melting Point: -224.3 °F (NTP, 1992); -142.5 °C; -139.8°C
• Physical Description: Methylcyclopentane appears as a colorless liquid. Insoluble in water and less dense than water. Flash point near 20°F. Very dangerous fire risk. Vapors may be narcotic and irritating. Used to make other chemicals.; Liquid
• Description: Methylcyclopentane appears as a colorless liquid. Insoluble in water and less dense than water. Flash point near 20°F. Very dangerous fire risk. Vapors may be narcotic and irritating. Used to make other chemicals.; Methylcyclopentane, also known as methylpentamethylene, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). Methylcyclopentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methylcyclopentane has been primarily detected in saliva. Within the cell, methylcyclopentane is primarily located in the membrane (predicted from logP). Methylcyclopentane is a potentially toxic compound.; Methylcyclopentane is a cycloalkane.
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 4.99e-04 M; Insoluble in water, miscible in ethanol, ether, and acetone.; water solubility = 42 mg/l @ 25 °C
• Synonyms: cyclopentane,methyl-;Cyclopetane,methyl-;Methylcyclopentan;methyl-cyclopentan;methylcyclopentane(mcp);methyl-Cyclopetane;methylpentamethylene;METHYLCYCLOPENTANE
• Vapor Density: 2.9 (NTP, 1992) (Relative to Air); 2.9 (AIR= 1)
• Vapor Pressure: 100 mm Hg at 64.2 °F ; 200 mm Hg at 93.2° F (NTP, 1992); 137.50 mmHg; vapor pressure = 138 mm Hg at 25 °C
• PubChem Compound: 7296
• Last Modified: Nov 12 2021